Cas no 1361487-83-3 (2-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361487-83-3
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4923308
• Update Time: 2025-05-25

2-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-8-3-7(4-9(15)12(8)16)10-2-1-6(5-11(19)20)13(17)18-10/h1-4H,5H2,(H,19,20)
• InChI Key： FSFCCGMTFXHMAA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(N=1)F)CC(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-3-acetic acid

2-Fluoro-6-(3,4,5-Trichlorophenyl)Pyridine-3-Acetic Acid: A Comprehensive Overview

The compound 2-Fluoro-6-(3,4,5-Trichlorophenyl)Pyridine-3-Acetic Acid, identified by the CAS number 1361487-83-3, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is notable for its unique chemical structure, which combines a pyridine ring substituted with a trichlorophenyl group and a fluoro substituent, along with an acetic acid moiety. The combination of these functional groups imparts the molecule with distinctive chemical and biological properties.

Recent studies have highlighted the potential of 2-Fluoro-6-(3,4,5-Trichlorophenyl)Pyridine-3-Acetic Acid in the field of agrochemicals. Researchers have explored its role as a herbicide and plant growth regulator. The trichlorophenyl group contributes to the molecule's stability and lipophilicity, which are critical for its activity in soil and on plant surfaces. Furthermore, the pyridine ring's electron-withdrawing effects enhance the compound's ability to interact with target enzymes involved in plant metabolism.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development. Its structure allows for potential modification to improve bioavailability and efficacy. For instance, the fluoro substituent can be utilized to fine-tune the molecule's pharmacokinetic properties. Recent advancements in medicinal chemistry have enabled researchers to synthesize derivatives of this compound with improved selectivity for specific biological targets.

The synthesis of 2-Fluoro-6-(3,4,5-Trichlorophenyl)Pyridine-3-Acetic Acid involves a multi-step process that typically begins with the preparation of intermediates such as 2-fluoropyridine derivatives. The introduction of the trichlorophenyl group is achieved through nucleophilic aromatic substitution or other coupling reactions. The final step involves the addition of the acetic acid moiety via esterification or direct synthesis methods. These synthetic routes have been optimized in recent years to enhance yield and purity.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have shown that its persistence in soil and water systems is influenced by its chemical stability and resistance to microbial degradation. However, ongoing research aims to develop eco-friendly alternatives or methods to mitigate any potential environmental impacts associated with its use.

In conclusion, 2-Fluoro-6-(3,4,5-Trichlorophenyl)Pyridine-3-Acetic Acid represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.